Cas no 1247889-30-0 (2-cyclopentyl-1,3-oxazole-4-carboxylic acid)
2-Cyclopentyl-1,3-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a cyclopentyl-substituted oxazole core. This compound is of interest in medicinal chemistry and organic synthesis due to its versatile reactivity, particularly as a building block for the development of pharmacologically active molecules. The oxazole ring provides a rigid scaffold, while the carboxylic acid functionality allows for further derivatization via amidation, esterification, or other coupling reactions. Its cyclopentyl moiety may enhance lipophilicity, influencing bioavailability and target binding. The compound is suitable for applications in drug discovery, agrochemical research, and material science, where tailored heterocyclic frameworks are required.
1247889-30-0 structure
Product Name:2-cyclopentyl-1,3-oxazole-4-carboxylic acid
CAS No:1247889-30-0
MF:C9H11NO3
MW:181.188542604446
CID:1064833
PubChem ID:62234616
Update Time:2025-06-07
2-cyclopentyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopentyloxazole-4-carboxylic acid
- 2-Cyclopentyl-4-oxazolecarboxylic Acid
- 2-Cyclopentyl-1,3-oxazole-4-carboxylic acid
- CS-0234297
- Z969117318
- EN300-140556
- SY154740
- 2-Cyclopentyloxazole-4-carboxylicacid
- 4-Oxazolecarboxylic acid, 2-cyclopentyl-; 2-Cyclopentyl-4-oxazolecarboxylic acid; 2-Cyclopentyl-1,3-oxazole-4-carboxylic acid
- MFCD16698580
- 1247889-30-0
- AKOS011517211
- DB-313917
- 2-cyclopentyl-1,3-oxazole-4-carboxylic acid
-
- Inchi： 1S/C9H11NO3/c11-9(12)7-5-13-8(10-7)6-3-1-2-4-6/h5-6H,1-4H2,(H,11,12)
- InChI Key： HMFSEYJFLNQHOM-UHFFFAOYSA-N
- SMILES： O1C=C(C(=O)O)N=C1C1CCCC1
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 345.9±15.0 °C at 760 mmHg
- Flash Point: 163.0±20.4 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-cyclopentyl-1,3-oxazole-4-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-cyclopentyl-1,3-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD257687-1g |
2-Cyclopentyloxazole-4-carboxylic acid |
1247889-30-0 | 98+% | 1g |
￥3306.0 | 2022-03-01 | |
| Chemenu | CM277061-1g |
2-Cyclopentyloxazole-4-carboxylic acid |
1247889-30-0 | 95% | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-140556-0.05g |
2-cyclopentyl-1,3-oxazole-4-carboxylic acid |
1247889-30-0 | 95% | 0.05g |
$179.0 | 2023-07-06 | |
| Enamine | EN300-140556-0.1g |
2-cyclopentyl-1,3-oxazole-4-carboxylic acid |
1247889-30-0 | 95% | 0.1g |
$268.0 | 2023-07-06 | |
| Enamine | EN300-140556-0.25g |
2-cyclopentyl-1,3-oxazole-4-carboxylic acid |
1247889-30-0 | 95% | 0.25g |
$383.0 | 2023-07-06 | |
| Enamine | EN300-140556-0.5g |
2-cyclopentyl-1,3-oxazole-4-carboxylic acid |
1247889-30-0 | 95% | 0.5g |
$601.0 | 2023-07-06 | |
| Enamine | EN300-140556-1.0g |
2-cyclopentyl-1,3-oxazole-4-carboxylic acid |
1247889-30-0 | 95% | 1.0g |
$770.0 | 2023-07-06 | |
| Enamine | EN300-140556-2.5g |
2-cyclopentyl-1,3-oxazole-4-carboxylic acid |
1247889-30-0 | 95% | 2.5g |
$1509.0 | 2023-07-06 | |
| Enamine | EN300-140556-5.0g |
2-cyclopentyl-1,3-oxazole-4-carboxylic acid |
1247889-30-0 | 95% | 5.0g |
$2235.0 | 2023-07-06 | |
| Enamine | EN300-140556-10.0g |
2-cyclopentyl-1,3-oxazole-4-carboxylic acid |
1247889-30-0 | 95% | 10.0g |
$3315.0 | 2023-07-06 |
2-cyclopentyl-1,3-oxazole-4-carboxylic acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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